2-[5-amino-2-(trifluoromethyl)-1H-benzimidazol-1-yl]ethanol

• IUPAC Name: 2-[5-amino-2-(trifluoromethyl)benzimidazol-1-yl]ethanol
• InChI: InChI=1S/C10H10F3N3O/c11-10(12,13)9-15-7-5-6(14)1-2-8(7)16(9)3-4-17/h1-2,5,17H,3-4,14H2
• InChI Key: ILSAMHIFFJYSIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1N)N=C(N2CCO)C(F)(F)F
• Molecular Formula: C10H10F3N3O
• DSSTOX Substance ID: DTXSID201210002
• Molecular Weight: 245.20 g/mol
• CAS RN: 1019111-20-6

Description

The compound “2-[5-amino-2-(trifluoromethyl)-1H-benzimidazol-1-yl]ethanol” is a benzimidazole derivative. Benzimidazole is a type of organic compound that’s made up of a benzene ring fused to an imidazole ring. It’s a heterocyclic aromatic compound, which means it contains atoms of at least two different elements in its ring structure.

Chemical Reactions Analysis

The chemical reactions of “2-[5-amino-2-(trifluoromethyl)-1H-benzimidazol-1-yl]ethanol” would depend on its functional groups. The amino group (-NH2) is a common site for reactions such as acylation or alkylation. The trifluoromethyl group (-CF3) is generally considered stable and less reactive.

Scientific Research Applications

Synthesis of Azaindoles

. Azaindoles are an important class of heterocyclic compounds that exhibit a wide range of biological activities and are found in many pharmaceutical drugs.

Building Blocks for Fluorinated Compounds

. The trifluoromethyl group is particularly significant in medicinal chemistry due to its ability to enhance the biological activity and metabolic stability of pharmaceuticals.

Research on Synthetic Protocols

Research groups utilize this compound in developing new synthetic protocols, contributing to a comprehensive toolkit for chemists. .

Biological and Chemical Functions

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Development of Pharmaceutical Agents

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Optimization of Drug Properties

The compound is instrumental in optimizing drug properties such as potency, selectivity, and pharmacokinetic profiles. .

Future Directions

The future directions for research on “2-[5-amino-2-(trifluoromethyl)-1H-benzimidazol-1-yl]ethanol” would likely involve further studies on its synthesis, characterization, and potential biological activities. Benzimidazole derivatives have been studied for their potential as antiviral, antifungal, and anticancer agents.

Mechanism of Action

Target of Action

It is known that benzimidazole derivatives have a wide range of biological activities and can bind with high affinity to multiple receptors .

Mode of Action

Benzimidazole derivatives are known to interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Benzimidazole derivatives are known to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

It is known that the solubility of a compound in various solvents can impact its bioavailability . For instance, this compound is soluble in methanol , which could potentially influence its absorption and distribution in the body.

Result of Action

Benzimidazole derivatives are known to exhibit a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound could have a broad range of molecular and cellular effects.